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Abstract
This technical guide provides an in-depth overview of 6-cyanoindole (CAS No. 15861-36-6), a

pivotal heterocyclic compound in organic synthesis and medicinal chemistry. This document

consolidates essential information on its chemical and physical properties, spectroscopic data,

and detailed experimental protocols for its synthesis and purification. Furthermore, it explores

the significant role of 6-cyanoindole as a versatile building block in the development of

therapeutic agents, particularly in the fields of neuroscience and oncology. The guide

elucidates the involvement of 6-cyanoindole derivatives in key biological signaling pathways,

supported by visual diagrams to facilitate understanding. Safety and handling procedures are

also outlined to ensure its proper use in a laboratory setting.

Introduction
6-Cyanoindole, also known as 1H-indole-6-carbonitrile, is an aromatic heterocyclic organic

compound featuring an indole scaffold substituted with a nitrile group at the 6-position.[1][2]

This structural motif is of significant interest to the pharmaceutical and chemical research

industries due to the versatile reactivity of the cyano group and the inherent biological activity

associated with the indole core.[3] The presence of the electron-withdrawing cyano group

enhances the chemical reactivity of the indole ring, making it a valuable precursor for the

synthesis of a diverse array of complex molecules and pharmaceutical intermediates. Its
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applications span from the development of novel drugs targeting neurological disorders and

various cancers to its use in materials science.[3]

Physicochemical Properties
6-Cyanoindole is typically a white to off-white or brown crystalline solid at room temperature.

[2] It is sparingly soluble in water but exhibits good solubility in various organic solvents such

as methanol, dichloromethane, ethanol, and acetone.[2][4]

Table 1: Physicochemical and General Data for 6-Cyanoindole

Property Value Reference(s)

CAS Number 15861-36-6 [2]

Molecular Formula C₉H₆N₂

Molecular Weight 142.16 g/mol

Appearance
White to off-white/brown

crystalline powder/solid
[2]

Melting Point 127-132 °C [5]

Boiling Point (Predicted) 350.0 ± 15.0 °C [5]

Density (Predicted) 1.24 ± 0.1 g/cm³ [5]

pKa (Predicted) 15.17 ± 0.30 [5]

Purity ≥ 98% (HPLC/GC) [4]

InChIKey
SZSZDBFJCQKTRG-

UHFFFAOYSA-N
[5]

SMILES N#CC1=CC2=C(C=C1)C=CN2 [5]

Spectroscopic Data
The structural integrity of 6-cyanoindole is confirmed through various spectroscopic

techniques.
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Table 2: Spectroscopic Data for 6-Cyanoindole

Technique Data Reference(s)

¹H NMR
Spectral data confirms the

structure.
[4]

¹³C NMR Spectral data available. [5]

FT-IR (cm⁻¹)

The nitrile (C≡N) stretching

vibration is a characteristic

peak.

[2]

Mass Spectrometry (MS)

Molecular ion peak and

fragmentation pattern confirm

the molecular weight and

structure.

[5]

Note: Detailed peak assignments for NMR, IR, and MS are based on typical values for the

functional groups present and the indole scaffold. Specific experimental data can vary slightly

based on the solvent and instrument used.

Synthesis and Purification
A common and effective method for the synthesis of 6-cyanoindole involves the reaction of 4-

methyl-3-nitrobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMF-DMA) followed by

reductive cyclization.[6]

Experimental Protocol: Synthesis of 6-Cyanoindole
Materials:

4-methyl-3-nitrobenzonitrile

N,N-dimethylformamide (DMF)

N,N-dimethylformamide dimethyl acetal (DMF-DMA)

Iron powder
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Ethanol

Acetic acid

Dichloromethane (DCM)

Silica gel for column chromatography

Procedure:

Step 1: Enamine Formation: In a round-bottom flask, dissolve 4-methyl-3-nitrobenzonitrile

(1.0 eq) in N,N-dimethylformamide (DMF). To this stirred solution, add N,N-

dimethylformamide dimethyl acetal (DMF-DMA) (1.25 eq).

Heat the reaction mixture to 110 °C and stir for 3 hours. The solution will typically turn a dark

red color.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, remove the solvent under reduced pressure to obtain the

crude enamine intermediate.

Step 2: Reductive Cyclization: Dissolve the crude intermediate in a mixture of ethanol and

acetic acid.

Heat the solution to 60 °C and add iron powder (approx. 5.8 eq) portion-wise to control the

exothermic reaction.

Reflux the reaction mixture for 2 hours.

After completion, filter the hot reaction mixture through a pad of Celite or Hyflo to remove the

iron salts.

Concentrate the filtrate under vacuum to remove the solvents.

Experimental Protocol: Purification by Column
Chromatography
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Materials:

Crude 6-cyanoindole

Silica gel (60-120 mesh)

Dichloromethane (DCM) or a mixture of Hexane and Ethyl Acetate as eluent

Procedure:

Column Packing: Prepare a silica gel column using the chosen eluent system.

Sample Loading: Dissolve the crude 6-cyanoindole in a minimal amount of dichloromethane

and adsorb it onto a small amount of silica gel. Dry this mixture and load it onto the top of the

packed column.

Elution: Elute the column with the chosen solvent system (e.g., dichloromethane or a

gradient of hexane/ethyl acetate).

Fraction Collection: Collect the fractions and monitor them by TLC to identify those

containing the pure product.

Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to

yield 6-cyanoindole as a solid.
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Synthesis of 6-Cyanoindole

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b017180?utm_src=pdf-body-img
https://www.benchchem.com/product/b017180?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cyanoindole derivatives as highly selective dopamine D(4) receptor partial agonists: solid-
phase synthesis, binding assays, and functional experiments - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. nbinno.com [nbinno.com]

4. chem.libretexts.org [chem.libretexts.org]

5. 6-Cyanoindole(15861-36-6) 13C NMR spectrum [chemicalbook.com]

6. asianpubs.org [asianpubs.org]

To cite this document: BenchChem. [6-Cyanoindole (CAS Number 15861-36-6): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017180#what-is-6-cyanoindole-cas-number-15861-
36-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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